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Compound of Interest

Compound Name:
1-Cbz-3-ethylpiperidine-3-

carboxylic Acid

CAS No.: 1245808-57-4

Cat. No.: B582563

Get Quote

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved pharmaceuticals.[1][2] When this six-membered nitrogenous heterocycle is

substituted at the 3-position with a quaternary stereocenter, as in 3-ethylpiperidine-3-carboxylic

acid (also known as 3-ethylnipecotic acid), it presents a formidable challenge and a significant

opportunity in drug design. The stereochemistry of such building blocks can profoundly

influence their pharmacological activity, with one enantiomer often exhibiting the desired

therapeutic effect while the other may be inactive or contribute to off-target effects.

Consequently, the ability to efficiently resolve racemic mixtures of 3-ethylpiperidine-3-carboxylic

acid and its derivatives is a critical step in the synthesis of enantiomerically pure active

pharmaceutical ingredients (APIs).

This technical guide provides an in-depth exploration of the principal methodologies for the

chiral resolution of 3-ethylpiperidine-3-carboxylic acid derivatives. We will delve into the

mechanistic underpinnings and provide actionable protocols for three robust techniques:

classical resolution via diastereomeric salt formation, preparative chiral High-Performance

Liquid Chromatography (HPLC), and enzymatic kinetic resolution.
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Chemical Structure of the Target Molecule:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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